Cas no 1797184-10-1 (N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide)

• Product Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide
• CAS No: 1797184-10-1
• MF: C₁₅H₁₆FNO₃
• MW: 277.29084777832
• CID: 6366232
• PubChem ID: 71810649
• Update Time: 2025-05-24

N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide
• F6452-0223
• N-(2-(2-fluorophenyl)-2-methoxypropyl)furan-3-carboxamide
• AKOS024568597
• 1797184-10-1

• Inchi： 1S/C15H16FNO3/c1-15(19-2,12-5-3-4-6-13(12)16)10-17-14(18)11-7-8-20-9-11/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： GPKDGTYSCBSYAH-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC(C2=CC=CC=C2F)(OC)C)=O)=C1

Computed Properties

• Exact Mass: 277.11142153g/mol
• Monoisotopic Mass: 277.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų

Additional information on N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide

N-[2-(2-Fluorophenyl)-2-Methoxypropyl]Furan-3-Carboxamide: A Comprehensive Overview

The compound N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide (CAS No. 1797184-10-1) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of carboxamides, which are widely studied due to their versatility in chemical synthesis and biological activities. The molecule's structure is characterized by a furan ring, a fluorophenyl group, and a methoxypropyl chain, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of furan-based compounds in drug discovery and material science. Furan rings are known for their aromaticity and ability to participate in various chemical reactions, making them ideal for constructing complex molecular architectures. The presence of a fluorophenyl group in this compound adds electronic diversity, enhancing its reactivity and potential for use in advanced materials or pharmaceuticals. Additionally, the methoxypropyl chain introduces steric effects and solubility properties, which are critical for optimizing bioavailability in drug candidates.

One of the most promising applications of N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide lies in its potential as a building block for synthesizing more complex molecules. Researchers have demonstrated that carboxamides can serve as intermediates in the synthesis of peptides, heterocycles, and other bioactive compounds. The combination of a furan ring and a fluorophenyl group in this molecule makes it particularly useful for constructing multi-functional structures with tailored properties.

Moreover, the compound has shown interesting electronic properties that make it suitable for applications in organic electronics. The conjugated system formed by the furan ring and the fluorophenyl group can facilitate electron delocalization, which is essential for materials used in light-emitting diodes (LEDs) or organic photovoltaics (OPVs). Recent advancements in computational chemistry have allowed researchers to predict the electronic behavior of such molecules with high accuracy, further enhancing their potential for real-world applications.

In terms of synthesis, N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods often involve the use of readily available starting materials, making the synthesis process cost-effective and scalable. The availability of efficient synthetic routes has contributed to the growing interest in this compound among chemists worldwide.

Another area where this compound has garnered attention is its role in medicinal chemistry. The combination of a furan ring and a fluorophenyl group provides opportunities for designing molecules with specific pharmacokinetic profiles. For instance, the methoxypropyl chain can influence the molecule's lipophilicity, which is crucial for determining its absorption and distribution properties in vivo. Researchers have explored similar structures as leads for developing drugs targeting various diseases, including cancer and neurodegenerative disorders.

The study of N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide has also been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise characterization of the molecule's structure and purity, ensuring its reliability as a research tool or industrial product. Furthermore, computational modeling has provided insights into the molecule's stability under different conditions, aiding in its safe handling and storage.

In conclusion, N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-3-carboxamide (CAS No. 1797184-10-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, material science, and organic electronics. As research continues to uncover new applications and properties of this molecule, it is poised to play an increasingly important role in both academic and industrial settings.